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Compound of Interest

Compound Name: o-Toluic acid-13C

Cat. No.: B15557218

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of o-Toluic acid-13C, a stable
isotope-labeled compound valuable for a range of research applications, including metabolic
flux analysis, pharmacokinetic studies, and as an internal standard in quantitative mass
spectrometry. This document details its synthesis, with a focus on the widely utilized Grignard
reaction for introducing the 13C label at the carboxyl position. Furthermore, it offers a summary
of its commercial availability from various suppliers.

Commercial Availability

o-Toluic acid labeled with carbon-13, specifically at the carboxyl position (o-Toluic acid-1-13C),
is available from several commercial suppliers. The isotopic purity is typically high, often
exceeding 99 atom % 13C.[1][2] The compound is generally offered in quantities ranging from
milligrams to grams.

Below is a summary of representative commercial offerings:
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. Isotopic Available
Supplier Product Name CAS Number . .
Enrichment Quantities

o-Toluic Acid-

C/DIN lIsotopes 13C1 (carboxyl- 70838-82-3 99 atom % 13C 05¢9
13C)

MedchemExpres ) ) B N )
o-Toluic acid-13C  Not specified Not specified Inquire

s
o-Toluic Acid-

Mithridion 13C1 (carboxyl- Not specified Not specified 10 mg
13C)
o-Toluic Acid-

LGC Standards 13C1 (carboxyl- Not specified Not specified Inquire
13C)

Note: Pricing and availability are subject to change. Please consult the suppliers directly for the
most current information.

Synthesis of o-Toluic Acid-13C (carboxyl-13C)

The most common and efficient method for the synthesis of o-Toluic acid-13C with the label at
the carboxylic acid group involves the carbonation of a Grignard reagent with 13C-labeled
carbon dioxide (*3CO3). This well-established methodology allows for the precise and high-yield
incorporation of the carbon isotope.

The overall synthetic pathway can be visualized as follows:

Mg, THF _| 1.13CO2 _ | 2. Hs0* _|

o-Toluic acid-13C

o-Bromotoluene o-Tolylmagnesium bromide Intermediate

Click to download full resolution via product page

Caption: Synthetic pathway for o-Toluic acid-13C via Grignard reaction.

Experimental Workflow
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The following diagram illustrates the general experimental workflow for the synthesis of o-
Toluic acid-13C.

Grignard Reagent Formation
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Caption: Experimental workflow for the synthesis of o-Toluic acid-13C.

Detailed Experimental Protocol

This protocol is a representative example based on established procedures for Grignard
reactions and carbonations.[3][4][5] Researchers should adapt this protocol based on their
specific laboratory conditions and safety procedures.

Materials:

o-Bromotoluene

e Magnesium turnings

e Anhydrous diethyl ether or tetrahydrofuran (THF)

e 13C-labeled Carbon Dioxide (gas or solid/dry ice)

 Hydrochloric acid (e.g., 6 M)

e Sodium bicarbonate solution (saturated)

e Brine (saturated NaCl solution)

e Anhydrous sodium sulfate

« lodine crystal (for initiation, if necessary)

Standard glassware for inert atmosphere reactions (e.g., Schlenk line or glovebox)
Procedure:
o Preparation of the Grignard Reagent (o-Tolylmagnesium bromide):

o All glassware must be rigorously dried (e.g., oven-dried at >120 °C overnight) and
assembled under an inert atmosphere (e.g., nitrogen or argon).
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o Place magnesium turnings in a two-necked round-bottom flask equipped with a reflux
condenser and a dropping funnel.

o Add a small amount of anhydrous diethyl ether or THF to cover the magnesium.

o Dissolve o-bromotoluene in anhydrous diethyl ether or THF and add it to the dropping
funnel.

o Add a few drops of the o-bromotoluene solution to the magnesium. The reaction may need
to be initiated by gentle warming or the addition of a small crystal of iodine.

o Once the reaction has started (indicated by bubbling and a cloudy appearance), add the
remaining o-bromotoluene solution dropwise at a rate that maintains a gentle reflux.

o After the addition is complete, continue to stir the mixture at room temperature or with
gentle heating until the magnesium is consumed.

e Carbonation with 3CO2:

[e]

Cool the Grignard reagent solution in an ice bath.

o Method A (Solid 3COz2): Carefully pour the Grignard solution onto an excess of crushed,
solid 13CO: (dry ice) in a separate flask under an inert atmosphere.

o Method B (Gaseous 3COz): Bubble 13CO2z gas through the cooled and stirred Grignard
solution. The gas should be dried before introduction into the reaction mixture.

o Stir the reaction mixture until all the 13CO2 is consumed or for a sufficient period to ensure
complete reaction.

e Work-up and Purification:

o Slowly and carefully quench the reaction mixture by adding it to a mixture of crushed ice
and concentrated hydrochloric acid.

o Transfer the mixture to a separatory funnel.

o Extract the aqueous layer with diethyl ether or another suitable organic solvent.
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o Combine the organic extracts and wash them sequentially with water, saturated sodium
bicarbonate solution, and brine.

o Dry the organic layer over anhydrous sodium sulfate.

o Filter off the drying agent and remove the solvent under reduced pressure to yield the
crude o-Toluic acid-13C.

o Purify the crude product by recrystallization from a suitable solvent system (e.g., water,
ethanol/water, or toluene) to obtain the pure, labeled product.[6]

Characterization:

The final product should be characterized to confirm its identity and isotopic enrichment.
Standard analytical techniques include:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C NMR will show a significantly
enhanced signal for the carboxyl carbon. H NMR can confirm the structure.

e Mass Spectrometry (MS): The molecular ion peak will be shifted by +1 m/z unit compared to
the unlabeled compound.

e Melting Point: The melting point should be consistent with the literature value for o-toluic acid
(104-106 °C).

Applications
o-Toluic acid-13C serves as a valuable tool in various scientific disciplines:

 Internal Standard: It is used as an internal standard for the quantitative analysis of unlabeled
o-toluic acid and related metabolites in biological samples by GC-MS or LC-MS.[3]

o Metabolic Tracer: In metabolic studies, it can be used to trace the metabolic fate of the o-
toluyl group in biological systems.

e Mechanistic Studies: The labeled compound can be employed in studies to elucidate
reaction mechanisms involving the carboxyl group.
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This guide provides a foundational understanding of the synthesis and availability of o-Toluic
acid-13C. Researchers are encouraged to consult the primary literature for more specific
applications and detailed analytical procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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